Cas no 149709-56-8 (methyl N-(1,1-dimethylethoxy)carbonyl-O-(trifluoromethyl)sulfonyl-D-tyrosine)

• Product Name: methyl N-(1,1-dimethylethoxy)carbonyl-O-(trifluoromethyl)sulfonyl-D-tyrosine
• CAS No: 149709-56-8
• MF: C₁₆H₂₀F₃NO₇S
• MW: 427.392714500427
• MDL: MFCD09263336
• CID: 4607191
• PubChem ID: 53983472
• Update Time: 2025-05-24

methyl N-(1,1-dimethylethoxy)carbonyl-O-(trifluoromethyl)sulfonyl-D-tyrosine Chemical and Physical Properties

Names and Identifiers

• D-Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-O-[(trifluoromethyl)sulfonyl]-, methyl ester
• (S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-(4-(((trifluoromethyl)sulfonyl)oxy)phenyl)propanoate
• (R)-methyl 2-((tert-butoxycarbonyl)amino)-3-(4-(((trifluoromethyl)sulfonyl)oxy)phenyl)propanoate
• methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[4-(trifluoromethylsulfonyloxy)phenyl]propanoate
• Methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[4-(trifluoromethylsulfonyloxy)phenyl]propanoate
• C12963
• N-t-butoxycarbonyl-4-trifluoromethanesulfonyloxy-D-phenyl alanine methyl ester
• methyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[4-(trifluoromethylsulfonyloxy)phenyl]propanoate
• Methyl (R)-2-((tert-butoxycarbonyl)amino)-3-(4-(((trifluoromethyl)sulfonyl)oxy)phenyl)propanoate
• SCHEMBL7442384
• AKOS037650571
• CS-M3314
• 149709-56-8
• (R)-methyl2-((tert-butoxycarbonyl)amino)-3-(4-(((trifluoromethyl)sulfonyl)oxy)phenyl)propanoate
• ZFA70956
• CS-15007
• N-t-Butoxycarbonyl-4-trifluoro methanesulfonyloxy-D-phenylalanine methyl ester
• methyl (R)-2-tert-butoxycarbonylamino-3-(4-trifluoromethanesulfonyloxyphenyl)propionate
• methyl N-(1,1-dimethylethoxy)carbonyl-O-(trifluoromethyl)sulfonyl-D-tyrosine

• MDL： MFCD09263336
• Inchi： 1S/C16H20F3NO7S/c1-15(2,3)26-14(22)20-12(13(21)25-4)9-10-5-7-11(8-6-10)27-28(23,24)16(17,18)19/h5-8,12H,9H2,1-4H3,(H,20,22)
• InChI Key： JZWGAKDJDOFGPF-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)CC(C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 427.09125764g/mol
• Monoisotopic Mass: 427.09125764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116

Additional information on methyl N-(1,1-dimethylethoxy)carbonyl-O-(trifluoromethyl)sulfonyl-D-tyrosine

Introduction to Compound CAS No. 149709-56-8: Methyl N-(1,1-Dimethylethoxy)carbonyl-O-(Trifluoromethyl)sulfonyl-D-Tyrosine

Methyl N-(1,1-dimethylethoxy)carbonyl-O-(trifluoromethyl)sulfonyl-D-tyrosine, identified by the CAS registry number 149709-56-8, is a complex organic compound with significant potential in the fields of pharmacology and biochemistry. This compound is a derivative of D-tyrosine, a naturally occurring amino acid that plays a crucial role in various biological processes. The structure of this compound incorporates several functional groups, including a methyl group, a carbonyl group, and a trifluoromethyl sulfonyl group, which contribute to its unique chemical properties and biological activity.

The synthesis of methyl N-(1,1-dimethylethoxy)carbonyl-O-(trifluoromethyl)sulfonyl-D-tyrosine involves advanced organic chemistry techniques. Researchers have explored various methods to optimize the synthesis process, ensuring high yields and purity. Recent studies have highlighted the importance of stereochemistry in this compound, particularly the D configuration of the tyrosine moiety, which may influence its pharmacokinetic properties and bioavailability.

One of the most promising applications of this compound lies in its potential as a precursor in drug development. The trifluoromethyl sulfonyl group is known for its stability and reactivity under certain conditions, making it an attractive component for designing bioactive molecules. For instance, this group can act as a leaving group in substitution reactions, facilitating the formation of diverse chemical structures with desired therapeutic properties.

Recent research has also focused on the pharmacological effects of methyl N-(1,1-dimethylethoxy)carbonyl-O-(trifluoromethyl)sulfonyl-D-tyrosine. Studies conducted in vitro and in vivo have demonstrated its ability to modulate enzyme activity and interact with cellular signaling pathways. These findings suggest that the compound may have applications in treating conditions such as neurodegenerative diseases or metabolic disorders.

In terms of structural analysis, the compound's molecular weight is approximately 467 g/mol, with a molecular formula of C₁₆H₂₃F₃NO₆S. Its physical properties include a melting point around 220°C and solubility in common organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

The development of methyl N-(1,1-dimethylethoxy)carbonyl-O-(trifluoromethyl)sulfonyl-D-tyrosine has been driven by advancements in medicinal chemistry and biotechnology. Scientists are increasingly leveraging computational tools to predict the compound's behavior in biological systems. For example, molecular docking studies have provided insights into how this compound interacts with target proteins at the atomic level.

Another area of interest is the environmental impact of this compound. Researchers are investigating its biodegradability and toxicity to ensure that its use does not pose risks to ecosystems or human health. Preliminary data indicate that the compound exhibits low acute toxicity in standard assays, but further studies are needed to assess its long-term effects.

In conclusion, methyl N-(1,1-dimethylethoxy)carbonyl-O-(trifluoromethyl)sulfonyl-D-tyrosine (CAS No. 149709-56-8) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and functional groups provide a foundation for innovative research across multiple disciplines. As ongoing studies continue to uncover its potential, this compound holds promise for advancing medical science and improving human health.